Cas no 585509-89-3 (Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)-)

• Product Name: Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)-
• CAS No: 585509-89-3
• MF: C₁₆H₁₈O₂
• MW: 242.312924861908
• MDL: MFCD32632029
• CID: 4050074
• PubChem ID: 12067000
• Update Time: 2025-10-28

Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)-
• 1-(Benzyloxy)-3-isopropoxybenzene
• 585509-89-3
• SCHEMBL14444136
• MFCD32632029
• 1-phenylmethoxy-3-propan-2-yloxybenzene
• E95443

• MDL： MFCD32632029
• Inchi： 1S/C16H18O2/c1-13(2)18-16-10-6-9-15(11-16)17-12-14-7-4-3-5-8-14/h3-11,13H,12H2,1-2H3
• InChI Key： OQARVCZNLOKIEU-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=CC=CC(OCC2=CC=CC=C2)=C1

Computed Properties

• Exact Mass: 242.130679813Da
• Monoisotopic Mass: 242.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 18.5Ų

Additional information on Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)-

Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)- (CAS No. 585509-89-3): A Comprehensive Overview in Modern Chemical Research

The compound Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)-, identified by its CAS number 585509-89-3, represents a fascinating molecule in the realm of organic chemistry and pharmaceutical research. This compound, featuring a benzene core substituted with two distinct ether functionalities, has garnered attention due to its unique structural and potential biological properties. The presence of both an isobutoxy and a phenylmethyl ether group on the aromatic ring introduces a rich interplay of electronic and steric effects, making it a valuable candidate for further investigation in synthetic chemistry and drug discovery.

In recent years, the study of heterocyclic compounds derived from benzene has seen significant advancements, particularly in the development of novel therapeutic agents. The structural motif of Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)- aligns well with this trend, as it combines the stability of the benzene ring with the tunable reactivity of the ether groups. These functional groups have been widely explored for their ability to modulate biological activity, making them attractive for medicinal chemistry applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The isobutoxy group, in particular, has been shown to influence the solubility and metabolic stability of molecules, while the phenylmethyl ether moiety can contribute to binding affinity and selectivity. Such features are critical in designing molecules that can interact effectively with biological targets. Current research indicates that derivatives of this compound may exhibit properties relevant to neurological disorders, inflammation, and cancer treatment.

The synthesis of Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)- presents an interesting challenge due to the need for precise functionalization at two distinct positions on the benzene ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve this goal. These methods not only highlight the synthetic prowess required but also underscore the importance of innovative approaches in modern organic synthesis.

Recent studies have begun to explore the spectroscopic and computational properties of this compound. High-resolution NMR spectroscopy has provided insights into its molecular structure, confirming the presence of the desired functional groups. Computational studies using density functional theory (DFT) have further elucidated its electronic structure and predicted potential interactions with biological targets. These findings are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic use.

The biological activity of Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)- has been preliminarily assessed through in vitro assays. Initial results suggest that this compound exhibits moderate activity against certain enzymatic targets, indicating its potential as a starting point for further optimization. The exact mechanisms by which it exerts its effects are still under investigation, but preliminary data suggest interactions with both protein and lipid targets.

In conclusion, Benzene, 1-(1-methylethoxy)-3-(phenylmethoxy)- (CAS No. 585509-89-3) represents a promising compound in chemical research with applications spanning synthetic chemistry and pharmaceutical development. Its unique structural features and potential biological activity make it a valuable asset for ongoing studies aimed at discovering new therapeutic agents. As research continues to uncover more about its properties and applications, this molecule is poised to play a significant role in advancing our understanding of complex biological systems.